Cas no 891114-30-0 (6-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)pyridine-3-carboxamide
• CAS No: 891114-30-0
• MF: C₁₇H₁₁ClN₆O
• MW: 350.761841058731
• CID: 6500579
• Update Time: 2025-06-26

6-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)pyridine-3-carboxamide
• 6-chloro-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C17H11ClN6O/c18-15-6-4-12(9-19-15)17(25)21-13-3-1-2-11(8-13)14-5-7-16-22-20-10-24(16)23-14/h1-10H,(H,21,25)
• InChI Key： MUCJOZFKVWNVQZ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NC1=CC=CC(C2=NN3C=NN=C3C=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)pyridine-3-carboxamide

6-Chloro-N-(3-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide (CAS No. 891114-30-0): A Comprehensive Overview

6-Chloro-N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide (CAS No. 891114-30-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The triazolopyridazine core in this compound is a key structural element that contributes to its biological activity. The presence of a chloro substituent on the pyridine ring and the N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl) moiety further enhances its pharmacological profile. Recent studies have shown that this compound exhibits potent antiviral activity against a range of viruses, making it a promising candidate for the development of new antiviral therapies.

In addition to its antiviral properties, 6-chloro-N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

The triazolopyridazine scaffold has been extensively studied for its ability to interact with specific protein targets. For instance, it has been shown to bind to viral proteases and inhibit their enzymatic activity, thereby preventing viral replication. This property makes it an attractive lead compound for the development of new antiviral drugs.

Furthermore, the chloro substituent on the pyridine ring plays a crucial role in enhancing the lipophilicity and cellular uptake of the compound. This feature is particularly important for improving the bioavailability and pharmacokinetic properties of the molecule. Recent research has focused on optimizing the substitution pattern on the pyridine ring to achieve better therapeutic outcomes.

The N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl) moiety is another key structural element that contributes to the biological activity of this compound. This moiety has been shown to enhance the binding affinity of the molecule to its target proteins, thereby increasing its potency and selectivity. Ongoing studies are aimed at further elucidating the molecular interactions between this moiety and its protein targets.

In terms of clinical applications, 6-chloro-N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide has shown promise in preclinical models of viral infections and cancer. However, further research is needed to evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess the therapeutic potential of this compound in various disease settings.

The synthesis of 6-chloro-N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide involves several steps that require careful optimization to achieve high yields and purity. The key synthetic routes involve the formation of the triazolopyridazine core followed by functionalization with appropriate substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 6-chloro-N-(3-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)pyridine-3-carboxamide (CAS No. 891114-30-0) represents a promising lead compound with significant potential for the development of new therapeutic agents. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery.